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Compound of Interest

Compound Name: Tetrahydro-2-furoic acid, (+)-

Cat. No.: B1301991 Get Quote

Essential Safety and Handling Guide for Tetrahydro-
2-furoic acid, (+)-
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tetrahydro-2-furoic acid, (+)-. The following

procedures are designed to ensure safe operational handling and disposal, minimizing risks

and establishing a secure laboratory environment.

Hazard Identification and Classification
Tetrahydro-2-furoic acid is classified as a hazardous chemical that can cause severe skin burns

and eye damage, and is harmful if swallowed.[1][2][3] Adherence to the safety protocols

outlined below is mandatory to prevent exposure and ensure personal safety.

Hazard Classification Description

Skin Corrosion/Irritation Category 1B: Causes severe skin burns.[2][4]

Serious Eye Damage/Irritation
Category 1: Causes serious eye damage.[1][2]

[4]

Acute Toxicity (Oral) Category 4: Harmful if swallowed.[1]
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The use of appropriate personal protective equipment is the primary defense against chemical

exposure. The type of protective equipment must be selected based on the concentration and

amount of the hazardous substance at the specific workplace.[1]

Protection Type PPE Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles.[1][4]

[5] An 8-inch minimum face

shield is also required.[1]

Protects against splashes and

vapors that can cause severe

eye damage.

Skin Protection

Chemical-resistant gloves

(inspect before use).[1][5] A

complete suit protecting

against chemicals or a lab coat

should be worn.[1][5]

Prevents skin contact, which

can result in severe burns.[1]

Respiratory Protection

Use a NIOSH/MSHA-approved

respirator if ventilation is

inadequate, exposure limits

are exceeded, or irritation is

experienced.[4][5] A full-

facepiece airline respirator in

positive pressure mode may

be necessary for high

concentrations.[4]

Protects against inhalation of

vapors or mists.[1]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[4][5] Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Donning PPE: Put on all required PPE as specified in the table above, ensuring gloves are

inspected for integrity before use.[1]
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Handling the Acid: Avoid contact with skin and eyes, and do not breathe in vapors or mists.

[1][4] Keep the container tightly closed when not in use.[1] Containers that have been

opened must be carefully resealed and kept upright to prevent leakage.[1]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1][4] Use a

proper glove removal technique (without touching the glove's outer surface) to avoid skin

contact.[1]

Spill Cleanup Procedure
Evacuate and Ventilate: Evacuate non-essential personnel from the spill area.[1] Ensure

adequate ventilation.[1]

Contain the Spill: Wearing appropriate PPE, prevent the spill from entering drains.[1]

Absorb the Spill: Soak up the spill using an inert absorbent material such as sand, silica gel,

acid binder, or universal binder.[1][4][6]

Collect Waste: Carefully scoop the absorbed material into a suitable, closed, and labeled

container for disposal as hazardous waste.[1][4][6]

Decontaminate: Clean the spill area with soap and plenty of water.[1]

Dispose of Materials: All contaminated materials, including gloves and absorbent pads, must

be disposed of as hazardous waste.[1]

Waste Disposal Plan
Containerize Waste: All waste materials, including the chemical itself and any contaminated

items, must be placed in suitable, closed, and clearly labeled containers.[1]

Labeling: Ensure waste containers are labeled as hazardous waste in accordance with local

regulations.

Storage: Store waste containers in a designated, secure area away from incompatible

materials.[4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22927&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22927&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22927&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC263140250&productDescription=tetrahydro-2-furoic-acid-98-thermo-scientific&language=en&countryCode=CA
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22927&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC263140250&productDescription=tetrahydro-2-furoic-acid-98-thermo-scientific&language=en&countryCode=CA
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Tetrahydro-2-furoic-acid1.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22927&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC263140250&productDescription=tetrahydro-2-furoic-acid-98-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of the contents and the container at an approved waste disposal plant.[1]

[2][3][4] Do not dispose of it in the regular trash or pour it down the drain.[1] Contaminated

packaging should be disposed of as unused product.[1]

Physicochemical Data
The following table summarizes key quantitative data for Tetrahydro-2-furoic acid.

Property Value

Molecular Formula C5H8O3[1][2]

Molecular Weight 116.12 g/mol [1][2]

Boiling Point 128 - 129 °C at 13 mmHg[2][4]

Flash Point 139 °C (282.2 °F)[2][4]

Specific Gravity 1.170[2][4]

pH 1.8[2][4]

Vapor Density 4.00[2][4]

Safety Workflow Diagram
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1. Preparation
- Verify fume hood function

- Locate safety shower/eyewash
- Assemble materials

2. Don PPE
- Safety Goggles & Face Shield

- Chemical-resistant Gloves
- Lab Coat/Chemical Suit

Proceed

3. Chemical Handling
- Work in fume hood

- Avoid skin/eye contact
- Keep container sealed

Proceed

Spill Occurs

If spill happens

4. Post-Handling
- Reseal container
- Clean work area

If no spill

Spill Cleanup
- Evacuate & Ventilate

- Absorb with inert material
- Collect in waste container

Execute Spill Protocol

Resume work

5. Decontamination
- Remove PPE correctly
- Wash hands thoroughly

Proceed

6. Waste Disposal
- Label hazardous waste

- Store in designated area
- Arrange for professional disposal

Proceed

Procedure Complete

End

Click to download full resolution via product page

Caption: Workflow for safe handling of Tetrahydro-2-furoic acid.
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First Aid Measures
Immediate medical attention is required in case of exposure.[3]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Consult a physician.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and consult a physician.[1]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Call a POISON CENTER or doctor/physician immediately.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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